Cas no 1784377-67-8 (2-amino-1,3-benzoxazole-4-carboxylic acid)

• Product Name: 2-amino-1,3-benzoxazole-4-carboxylic acid
• CAS No: 1784377-67-8
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD27936869
• CID: 4614008
• PubChem ID: 68867301
• Update Time: 2025-10-24

2-amino-1,3-benzoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-1,3-benzoxazole-4-carboxylic acid
• 2-Aminobenzo[d]oxazole-4-carboxylic acid

• MDL： MFCD27936869
• Inchi： 1S/C8H6N2O3/c9-8-10-6-4(7(11)12)2-1-3-5(6)13-8/h1-3H,(H2,9,10)(H,11,12)
• InChI Key： QAINPTBCPNUNLG-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2C(C(=O)O)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 0.9
• Topological Polar Surface Area: 89.4

Additional information on 2-amino-1,3-benzoxazole-4-carboxylic acid

2-Amino-1,3-Benzoxazole-4-Carboxylic Acid: A Comprehensive Overview

2-Amino-1,3-benzoxazole-4-carboxylic acid, also known by its CAS number 1784377-67-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds with a wide range of applications. The structure of 2-amino-1,3-benzoxazole-4-carboxylic acid consists of a benzene ring fused with an oxazole ring, featuring an amino group at position 2 and a carboxylic acid group at position 4. This unique arrangement imparts the compound with distinct chemical properties and reactivity.

The synthesis of 2-amino-1,3-benzoxazole-4-carboxylic acid typically involves multi-step reactions, often starting from readily available starting materials such as o-amino phenol derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various strategies, including condensation reactions and cyclization processes, to optimize the synthesis pathway. These efforts have not only improved the scalability of production but also opened new avenues for its application in drug discovery.

In terms of chemical properties, 2-amino-1,3-benzoxazole-4-carboxylic acid exhibits strong acidity due to the presence of the carboxylic acid group. The amino group at position 2 contributes to hydrogen bonding capabilities, which can influence the compound's solubility and stability in different solvents. The aromatic nature of the benzoxazole ring also plays a crucial role in determining its electronic properties, making it a valuable component in various chemical reactions.

The biological activity of 2-amino-1,3-benzoxazole-4-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it can inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has shown promise in anticancer studies, where it has been found to induce apoptosis in cancer cells while sparing normal cells to some extent.

One of the most exciting developments involving 2-amino-1,3-benzoxazole-4-carboxylic acid is its application in drug delivery systems. Scientists have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. By incorporating this compound into nanoparticles or liposomes, researchers aim to enhance drug bioavailability and reduce side effects. Initial results from these studies are encouraging and suggest that this compound could play a pivotal role in next-generation drug delivery technologies.

The pharmacokinetic profile of 2-amino-1,3-benzoxazole-4-carboxylic acid has also been investigated in detail. Studies in animal models have revealed moderate absorption rates and acceptable bioavailability when administered orally. However, further research is needed to optimize its pharmacokinetic properties for clinical use.

In conclusion, 2-amino-1,3-benzoxazole-4-carboxylic acid, with its unique structure and versatile properties, holds immense potential across multiple domains of chemistry and medicine. Ongoing research continues to uncover new applications and improve its utility as a therapeutic agent and a building block for advanced materials.